Cas no 110035-75-1 (3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole)
110035-75-1 structure
Product Name:3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole
CAS No:110035-75-1
MF:C7H7N3O
MW:149.149980783463
CID:1195060
PubChem ID:22912924
Update Time:2025-04-20
3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole
- DTXSID90628878
- SCHEMBL7279207
- 3-cyclopropyl-5-isocyanomethyl-1,2,4-oxadiazole
- 110035-75-1
- KFVVSDPKGPUSEL-UHFFFAOYSA-N
-
- Inchi: 1S/C7H7N3O/c1-8-4-6-9-7(10-11-6)5-2-3-5/h5H,2-4H2
- InChI Key: KFVVSDPKGPUSEL-UHFFFAOYSA-N
- SMILES: O1C(C[N+]#[C-])=NC(C2CC2)=N1
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.3Ų
3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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